Cas no 67431-23-6 (ethyl 2-ethyl-2-sulfanylbutanoate)

• Product Name: ethyl 2-ethyl-2-sulfanylbutanoate
• CAS No: 67431-23-6
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 3400513
• PubChem ID: 14181803
• Update Time: 2025-04-21

ethyl 2-ethyl-2-sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 2-ETHYL-2-MERCAPTO-, ETHYL ESTER
• ethyl 2-ethyl-2-sulfanylbutanoate
• 67431-23-6
• 2-ethyl-2-mercapto-butyric acid ethyl ester
• ethyl2-ethyl-2-sulfanylbutanoate
• EN300-190893
• C8H16O2S
• SCA43123

• Inchi： 1S/C8H16O2S/c1-4-8(11,5-2)7(9)10-6-3/h11H,4-6H2,1-3H3
• InChI Key： WTNYAZJWWYSKSS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC)(S)CC

Computed Properties

• Exact Mass: 176.08710092Da
• Monoisotopic Mass: 176.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.3Ų